Cas no 1246396-51-9 (6,6-dimethyl-3-(phenylmethyl)-2-Piperazinone)

• Product Name: 6,6-dimethyl-3-(phenylmethyl)-2-Piperazinone
• CAS No: 1246396-51-9
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 1103025
• PubChem ID: 58044722
• Update Time: 2025-04-20

6,6-dimethyl-3-(phenylmethyl)-2-Piperazinone Chemical and Physical Properties

Names and Identifiers

• 6,6-dimethyl-3-(phenylmethyl)-2-Piperazinone
• 1246396-51-9
• SCHEMBL10153094
• DA-13682

• Inchi： 1S/C13H18N2O/c1-13(2)9-14-11(12(16)15-13)8-10-6-4-3-5-7-10/h3-7,11,14H,8-9H2,1-2H3,(H,15,16)
• InChI Key： VWWXTPYZHCPFCV-UHFFFAOYSA-N
• SMILES： O=C1C(CC2C=CC=CC=2)NCC(C)(C)N1

Computed Properties

• Exact Mass: 218.141913202g/mol
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.1Ų